Cas no 2460750-88-1 (methyl 4,4,4-trifluoro-2-(methylamino)butanoate hydrochloride)

• Product Name: methyl 4,4,4-trifluoro-2-(methylamino)butanoate hydrochloride
• CAS No: 2460750-88-1
• MF: C₆H₁₁ClF₃NO₂
• MW: 221.605251550674
• MDL: MFCD32702747
• CID: 5669451
• PubChem ID: 155820558
• Update Time: 2025-06-26

methyl 4,4,4-trifluoro-2-(methylamino)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4,4,4-trifluoro-2-(methylamino)butanoate hydrochloride
• 2460750-88-1
• Methyl 4,4,4-trifluoro-2-(methylamino)butanoate;hydrochloride
• EN300-26961559

• MDL： MFCD32702747
• Inchi： 1S/C6H10F3NO2.ClH/c1-10-4(5(11)12-2)3-6(7,8)9;/h4,10H,3H2,1-2H3;1H
• InChI Key： XQMOJEAOTQDXKW-UHFFFAOYSA-N
• SMILES： Cl.FC(CC(C(=O)OC)NC)(F)F

Computed Properties

• Exact Mass: 221.0430408g/mol
• Monoisotopic Mass: 221.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 4,4,4-trifluoro-2-(methylamino)butanoate hydrochloride

Methyl 4,4,4-trifluoro-2-(methylamino)butanoate hydrochloride (CAS No. 2460750-88-1): A Comprehensive Overview

Methyl 4,4,4-trifluoro-2-(methylamino)butanoate hydrochloride, identified by its CAS number 2460750-88-1, is a fluorinated compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to enhance metabolic stability, binding affinity, and overall pharmacological activity. The hydrochloride salt form of this compound further improves its solubility and bioavailability, making it a promising candidate for various therapeutic applications.

The structural features of methyl 4,4,4-trifluoro-2-(methylamino)butanoate hydrochloride include a trifluoromethyl group and an amine substituent, both of which play crucial roles in modulating its biological properties. The trifluoromethyl group is particularly noteworthy for its ability to increase the lipophilicity and metabolic resistance of molecules, while the amine group provides a site for hydrogen bonding interactions with biological targets. These structural elements make this compound an attractive scaffold for drug design and development.

In recent years, there has been a surge in research focused on fluorinated compounds due to their unique chemical and pharmacological properties. Studies have demonstrated that the introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic profiles, enhanced binding interactions with enzymes and receptors, and increased resistance to enzymatic degradation. For instance, fluorinated analogs of existing drugs have shown promise in clinical trials by improving their efficacy and reducing side effects.

The synthesis of methyl 4,4,4-trifluoro-2-(methylamino)butanoate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of a trifluoromethylated intermediate followed by functional group transformations to introduce the amine and carboxylate moieties. The final step involves salt formation with hydrochloric acid to enhance solubility. Advanced synthetic techniques such as flow chemistry and catalytic methods have been employed to optimize the synthesis and improve scalability.

One of the most compelling aspects of methyl 4,4,4-trifluoro-2-(methylamino)butanoate hydrochloride is its potential application in the development of novel therapeutic agents. Preliminary studies have suggested that this compound exhibits inhibitory activity against various biological targets, including enzymes and receptors involved in metabolic disorders and inflammatory diseases. The trifluoromethyl group enhances its binding affinity by stabilizing the transition state of enzymatic reactions, while the amine group allows for selective interactions with biological macromolecules.

The pharmacological profile of this compound has been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that methyl 4,4,4-trifluoro-2-(methylamino)butanoate hydrochloride can effectively bind to target proteins with high specificity. This has been validated through enzyme inhibition assays and cell-based assays, which demonstrate its potential as a lead compound for drug discovery programs. Additionally, in vitro studies have shown that this compound exhibits low toxicity profiles, making it a safe candidate for further development.

Recent advancements in medicinal chemistry have enabled the design of more sophisticated fluorinated compounds with tailored biological activities. The incorporation of additional functional groups into the molecular framework has led to the discovery of new analogs with enhanced potency and selectivity. For example, derivatives of methyl 4,4,4-trifluoro-2-(methylamino)butanoate hydrochloride have been synthesized to explore different pharmacological pathways and expand their therapeutic potential.

The role of computational chemistry in drug discovery cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify novel scaffolds based on known bioactive molecules. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict the binding modes and affinity of compounds like methyl 4,4,4-trifluoro-2-(methylamino)butanoate hydrochloride to biological targets. This approach has significantly accelerated the drug discovery process by allowing rapid evaluation of large libraries of compounds.

In conclusion, methyl 4,4,4-trifluoro-2-(methylamino)butanoate hydrochloride (CAS No. 2460750-88-1) is a fluorinated compound with remarkable potential in pharmaceutical applications. Its unique structural features contribute to its favorable pharmacokinetic properties and biological activity. Ongoing research continues to uncover new therapeutic possibilities for this compound and its derivatives. As our understanding of fluorinated chemistry evolves, we can expect further innovations in drug design that will benefit patients worldwide.